1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[1-(1-benzofuran-2-yl)propan-2-yl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C16H16N2O2S/c1-11(17-16(19)18-15-7-4-8-21-15)9-13-10-12-5-2-3-6-14(12)20-13/h2-8,10-11H,9H2,1H3,(H2,17,18,19)
• InChI Key: NXNRKYCTKCMQBW-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)NC3=CC=CS3
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(thiophen-2-yl)urea, also known as BFU-3981, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Antiacetylcholinesterase Activity

Research into compounds with similar structural motifs to 1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(thiophen-2-yl)urea has shown potential for the development of novel antiacetylcholinesterase agents. A study highlighted the synthesis and biochemical evaluation of a series of flexible ureas assessed for their antiacetylcholinesterase activity. This research aimed to optimize pharmacophoric moieties for enhanced activity, suggesting potential applications in treating diseases like Alzheimer's, where acetylcholinesterase inhibitors play a therapeutic role (Vidaluc et al., 1995).

Anion Recognition

Another avenue of application is in anion recognition, where urea and thiourea groups have been utilized as neutral receptors for selective anion binding. A study demonstrated that bis-urea and bis-thiourea hosts could selectively bind dihydrogenphosphate over various other anions, showcasing their potential in chemical sensing and separation processes (Nishizawa et al., 1995).

Cytotoxic and Antiproliferative Activities

Compounds bearing the benzofuran and thiophene motifs have been explored for their cytotoxic and antiproliferative activities against various cancer cell lines. Studies have isolated new compounds from natural sources and synthesized novel derivatives, evaluating their potential to inhibit cancer cell growth and induce apoptosis through various pathways. This research suggests potential applications in developing new anticancer agents (Ma et al., 2017).

Dielectric and Thermal Properties

The study of methacrylate polymers bearing chalcone side groups, including benzofuran units, has revealed significant insights into the dielectric and thermal properties of these materials. Such research points to applications in materials science, particularly in developing materials with specific electrical and thermal characteristics for use in electronics and other fields (Çelik & Coskun, 2018).

Alzheimer's Disease Treatment

The synthesis and evaluation of benzofuranylthiazole derivatives containing the aryl-urea moiety for their dual acetylcholinesterase (AChE)-butyrylcholinesterase (BuChE) inhibitory activities highlight the potential of such compounds as multitasking agents in Alzheimer's disease treatment. These compounds have shown promising results in vitro, indicating their potential therapeutic applications (Kurt et al., 2015).